2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide

• IUPAC Name: 2-nitro-N-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C24H24N4O5S/c29-24(26-17-15-25(16-18-26)20-9-3-1-4-10-20)19-27(21-11-5-2-6-12-21)34(32,33)23-14-8-7-13-22(23)28(30)31/h1-14H,15-19H2
• InChI Key: QZXXFQCPANEYRH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)CN(C3=CC=CC=C3)S(=O)(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C24H24N4O5S
• Molecular Weight: 480.5 g/mol

Description

2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide, also known as ONO-5334, is a potent and selective inhibitor of cathepsin K. Cathepsin K is a lysosomal cysteine protease that is involved in the degradation of bone matrix proteins. The inhibition of cathepsin K has been shown to be an effective treatment for osteoporosis.

Mechanism of Action

2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide is a potent and selective inhibitor of cathepsin K. Cathepsin K is a lysosomal cysteine protease that is involved in the degradation of bone matrix proteins. Inhibition of cathepsin K leads to a decrease in bone resorption and an increase in bone mineral density.
Biochemical and Physiological Effects:
This compound has been shown to significantly increase bone mineral density and reduce bone resorption in animal models of osteoporosis. Clinical trials have also demonstrated the efficacy of this compound in reducing bone turnover and increasing bone mineral density in postmenopausal women with osteoporosis.

Advantages and Limitations for Lab Experiments

One advantage of 2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide is its potency and selectivity for cathepsin K, which allows for targeted inhibition of bone resorption. However, one limitation is that the mechanism of action is not fully understood and further research is needed to fully elucidate the effects of this compound on bone metabolism.

Future Directions

Future research on 2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide could focus on its potential use in combination therapy with other osteoporosis drugs, as well as its potential use in other bone-related conditions such as osteoarthritis. Additionally, further studies could investigate the long-term safety and efficacy of this compound in larger patient populations.

Scientific Research Applications

2-nitro-N-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-N-phenylbenzenesulfonamide has been extensively studied for its potential use in the treatment of osteoporosis. In preclinical studies, this compound has been shown to significantly increase bone mineral density and reduce bone resorption in animal models of osteoporosis. Clinical trials have also demonstrated the efficacy of this compound in reducing bone turnover and increasing bone mineral density in postmenopausal women with osteoporosis.